Cas no 110323-15-4 (Benzeneacetonitrile, 2-chloro-4-fluoro-5-nitro-)
110323-15-4 structure
Product Name:Benzeneacetonitrile, 2-chloro-4-fluoro-5-nitro-
CAS No:110323-15-4
MF:C8H4ClFN2O2
MW:214.58096408844
CID:3603752
PubChem ID:23036745
Update Time:2025-04-22
Benzeneacetonitrile, 2-chloro-4-fluoro-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile, 2-chloro-4-fluoro-5-nitro-
- 2-chloro-4-fluoro-5nitrobenzyl cyanide
- QSDIEVBWVLFTPO-UHFFFAOYSA-N
- SCHEMBL10471145
- 110323-15-4
- 2-chloro-4-fluoro-5-nitrobenzyl cyanide
- 2-(2-Chloro-4-fluoro-5-nitrophenyl)acetonitrile
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- Inchi: 1S/C8H4ClFN2O2/c9-6-4-7(10)8(12(13)14)3-5(6)1-2-11/h3-4H,1H2
- InChI Key: QSDIEVBWVLFTPO-UHFFFAOYSA-N
- SMILES: C1(CC#N)=CC([N+]([O-])=O)=C(F)C=C1Cl
Computed Properties
- Exact Mass: 213.9945332Da
- Monoisotopic Mass: 213.9945332Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 69.6Ų
Benzeneacetonitrile, 2-chloro-4-fluoro-5-nitro- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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